3-Methoxy-5-methylthiophene-2-carbonyl chloride
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Description
3-Methoxy-5-methylthiophene-2-carbonyl chloride is a chemical compound belonging to the thiophene family. Thiophenes are heterocyclic compounds containing a sulfur atom in a five-membered ring. This particular compound is characterized by the presence of a methoxy group at the 3-position, a methyl group at the 5-position, and a carbonyl chloride group at the 2-position of the thiophene ring. Thiophene derivatives are known for their diverse applications in medicinal chemistry, materials science, and organic synthesis.
Properties
CAS No. |
136344-15-5 |
|---|---|
Molecular Formula |
C7H7ClO2S |
Molecular Weight |
190.65 g/mol |
IUPAC Name |
3-methoxy-5-methylthiophene-2-carbonyl chloride |
InChI |
InChI=1S/C7H7ClO2S/c1-4-3-5(10-2)6(11-4)7(8)9/h3H,1-2H3 |
InChI Key |
UQXPVMCWXYBBDT-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=C(S1)C(=O)Cl)OC |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 3-Methoxy-5-methylthiophene-2-carbonyl chloride typically involves the introduction of functional groups onto the thiophene ring. One common method is the chlorination of 3-M
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